Cas no 89692-57-9 (N-(2-chloro-5-nitrophenyl)methylidenehydroxylamine)

• Product Name: N-(2-chloro-5-nitrophenyl)methylidenehydroxylamine
• CAS No: 89692-57-9
• MF: C₇H₅ClN₂O₃
• MW: 200.57920050621
• CID: 731701
• PubChem ID: 6898724
• Update Time: 2026-04-29

N-(2-chloro-5-nitrophenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• (NZ)-N-[(2-chloro-5-nitro-phenyl)methylidene]hydroxylamine
• 2-CHLORO-5-NITRO-BENZALDEHYDE OXIME
• N-(2-chloro-5-nitrophenyl)methylidenehydroxylamine

• Inchi： InChI=1S/C7H5ClN2O3/c8-7-2-1-6(10(12)13)3-5(7)4-9-11/h1-4,11H/b9-4+
• InChI Key： BCVYAFHZIZEYLS-RUDMXATFSA-N
• SMILES： C1=C(C=C(/C=N/O)C(=C1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.99887
• Monoisotopic Mass: 199.99887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.5
• Boiling Point: 328.1°C at 760 mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.612